Cas no 1806813-32-0 (Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• CAS No: 1806813-32-0
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4854898
• Update Time: 2025-05-21

Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-14-9(13)7(16-2)6(5)8(11)12/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： RKRSQIXQOFVSPU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=NC=C1C(=O)OCC)OC)F

Computed Properties

• Exact Mass: 246.08159857 g/mol
• Monoisotopic Mass: 246.08159857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.21
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Research Brief on Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1806813-32-0)

Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1806813-32-0) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a scalable and efficient synthetic route, utilizing a multi-step process that involves the introduction of the difluoromethyl group via a palladium-catalyzed cross-coupling reaction. This advancement has facilitated the broader use of the compound in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate has shown promise as a scaffold for the development of kinase inhibitors. Research conducted by a team at the University of California, San Francisco (UCSF) revealed that derivatives of this compound exhibit potent inhibitory effects against several tyrosine kinases implicated in cancer progression. Specifically, the difluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

Another notable application of this compound is in the field of antiviral drug development. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate derivatives demonstrated significant activity against RNA viruses, including SARS-CoV-2 and influenza. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, suggesting its potential as a broad-spectrum antiviral agent.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate-based therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its utility underscore its importance in modern drug discovery.

In conclusion, Ethyl 2-amino-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1806813-32-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are expected to uncover additional therapeutic potentials and optimize its pharmacological properties, paving the way for its integration into next-generation therapeutics.